Cas no 1805429-16-6 (4-Bromo-5-(difluoromethyl)-3-methoxypyridine-2-carboxaldehyde)

• Product Name: 4-Bromo-5-(difluoromethyl)-3-methoxypyridine-2-carboxaldehyde
• CAS No: 1805429-16-6
• MF: C₈H₆BrF₂NO₂
• MW: 266.039548397064
• CID: 4861883
• Update Time: 2025-08-05

4-Bromo-5-(difluoromethyl)-3-methoxypyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-(difluoromethyl)-3-methoxypyridine-2-carboxaldehyde

• Inchi： 1S/C8H6BrF2NO2/c1-14-7-5(3-13)12-2-4(6(7)9)8(10)11/h2-3,8H,1H3
• InChI Key： WAMLCSXSMIPHCJ-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C=O)=NC=C1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 1.9
• Topological Polar Surface Area: 39.2

Additional information on 4-Bromo-5-(difluoromethyl)-3-methoxypyridine-2-carboxaldehyde

Research Briefing on 4-Bromo-5-(difluoromethyl)-3-methoxypyridine-2-carboxaldehyde (CAS: 1805429-16-6)

4-Bromo-5-(difluoromethyl)-3-methoxypyridine-2-carboxaldehyde (CAS: 1805429-16-6) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This compound serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and other small-molecule therapeutics. Recent studies have explored its utility in the construction of complex heterocyclic scaffolds, which are pivotal in targeting various disease pathways.

Recent research has focused on the synthetic applications of 4-Bromo-5-(difluoromethyl)-3-methoxypyridine-2-carboxaldehyde. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its use as a key building block in the synthesis of novel pyridine-based inhibitors targeting the epidermal growth factor receptor (EGFR). The difluoromethyl group at the 5-position enhances the metabolic stability of the resulting compounds, while the bromo substituent facilitates further functionalization via cross-coupling reactions. This study highlighted the compound's role in improving the pharmacokinetic properties of EGFR inhibitors, which are critical in cancer therapy.

Another significant application of this compound was reported in a 2024 ACS Chemical Biology article, where it was employed in the development of covalent inhibitors for Bruton's tyrosine kinase (BTK). The aldehyde functionality of 4-Bromo-5-(difluoromethyl)-3-methoxypyridine-2-carboxaldehyde allowed for efficient conjugation with cysteine residues in the BTK active site, leading to highly selective and potent inhibitors. This research underscores the compound's utility in designing targeted therapies for autoimmune diseases and hematologic malignancies.

In addition to its role in drug discovery, 4-Bromo-5-(difluoromethyl)-3-methoxypyridine-2-carboxaldehyde has been investigated for its potential in agrochemical applications. A 2023 study in Pest Management Science explored its derivatives as novel fungicides, leveraging the difluoromethyl group's ability to disrupt fungal cell wall biosynthesis. The findings suggested that these derivatives exhibit broad-spectrum activity against plant pathogens, offering a promising avenue for sustainable crop protection.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 4-Bromo-5-(difluoromethyl)-3-methoxypyridine-2-carboxaldehyde. Recent advancements in flow chemistry, as reported in Organic Process Research & Development (2024), have addressed some of these issues by enabling continuous production with higher yields and reduced waste. These innovations are expected to facilitate broader adoption of this compound in both academic and industrial settings.

In conclusion, 4-Bromo-5-(difluoromethyl)-3-methoxypyridine-2-carboxaldehyde (CAS: 1805429-16-6) represents a valuable tool in chemical biology and medicinal chemistry, with diverse applications in drug discovery and agrochemical development. Ongoing research continues to uncover new synthetic routes and biological targets, further solidifying its importance in these fields. Future studies should focus on optimizing its physicochemical properties and expanding its utility in other therapeutic areas.